![molecular formula C21H28N2O3 B247069 3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide](/img/structure/B247069.png)
3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals. U-47700 is a highly potent and selective agonist of the μ-opioid receptor, which is responsible for the drug's pain-relieving effects. In recent years, U-47700 has gained popularity as a recreational drug, leading to concerns about its safety and potential for abuse.
Mechanism of Action
3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide exerts its effects by binding to and activating the μ-opioid receptor in the brain and spinal cord. This receptor is responsible for the regulation of pain perception, as well as other physiological processes such as respiration and gastrointestinal function. When activated by this compound, the μ-opioid receptor produces a range of effects, including pain relief, sedation, and euphoria.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects in the body. The drug's primary effect is pain relief, which is mediated by its activation of the μ-opioid receptor. This compound also produces sedation and can cause respiratory depression at high doses. In addition, the drug can produce a range of other effects, including nausea, vomiting, and constipation.
Advantages and Limitations for Lab Experiments
3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide has several advantages for use in laboratory experiments. The drug is highly potent and selective for the μ-opioid receptor, making it a useful tool for studying the function of this receptor in the body. In addition, this compound can be synthesized relatively easily and is readily available for research purposes.
However, there are also several limitations to the use of this compound in laboratory experiments. The drug's high potency and potential for abuse mean that it must be handled with care to prevent accidental exposure. In addition, the drug's effects on the body can be unpredictable, and it may produce different effects in different individuals.
Future Directions
There are several potential future directions for research on 3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide. One area of interest is the drug's potential use in the treatment of severe pain, particularly in patients who are unresponsive to other treatments. Another area of interest is the drug's potential use in the treatment of opioid addiction, as it may be able to relieve withdrawal symptoms without producing the euphoria associated with other opioids. Finally, further research is needed to better understand the mechanisms of action and potential side effects of this compound, particularly in the context of its recreational use.
Synthesis Methods
The synthesis of 3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide involves several steps, starting with the reaction of 3,4-dimethoxyphenylacetonitrile with methylamine to form 3,4-dimethoxy-N-methylphenethylamine. This intermediate is then reacted with 4-methylbenzoyl chloride to form the final product, this compound. The synthesis of this compound is relatively straightforward, and the drug can be produced in large quantities using standard laboratory equipment and techniques.
Scientific Research Applications
3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]-N-(4-methylphenyl)propanamide has been studied extensively in the laboratory for its pharmacological properties and potential medical applications. The drug's potent analgesic effects make it a promising candidate for the treatment of severe pain, such as that associated with cancer or surgery. This compound has also been investigated for its potential use in the treatment of opioid addiction, as it may be able to relieve withdrawal symptoms without producing the euphoria associated with other opioids.
properties
Molecular Formula |
C21H28N2O3 |
---|---|
Molecular Weight |
356.5 g/mol |
IUPAC Name |
3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-N-(4-methylphenyl)propanamide |
InChI |
InChI=1S/C21H28N2O3/c1-16-5-8-18(9-6-16)22-21(24)12-14-23(2)13-11-17-7-10-19(25-3)20(15-17)26-4/h5-10,15H,11-14H2,1-4H3,(H,22,24) |
InChI Key |
VIXNSKWMXWPTHJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CCN(C)CCC2=CC(=C(C=C2)OC)OC |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCN(C)CCC2=CC(=C(C=C2)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.